Single-atom iron doped BiOCl atomic layers to promote efficient CO2 electroreduction towards formate†

Catalysis Science & Technology Pub Date: 2023-11-28 DOI: 10.1039/D3CY01523H

Abstract

The electrocatalytic CO2 reduction reaction to valuable fuels is a promising strategy to simultaneously tackle the crises of fossil fuel shortage and carbon emission. Herein, a single-Fe-atom was introduced into the BiOCl catalyst by a facile hydrolysis method, which exhibited a greatly enhanced catalytic performance in the electrochemical CO2RR to formate, exceeding 90% hydrogenation selectivity and maintaining above 90% activity for 10 hours.

Graphical abstract: Single-atom iron doped BiOCl atomic layers to promote efficient CO2 electroreduction towards formate
Single-atom iron doped BiOCl atomic layers to promote efficient CO2 electroreduction towards formate†
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